N-(2-morpholino-2-(p-tolyl)ethyl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]acetamide
• InChI: InChI=1S/C22H28N2O2/c1-17-6-8-20(9-7-17)21(24-10-12-26-13-11-24)16-23-22(25)15-19-5-3-4-18(2)14-19/h3-9,14,21H,10-13,15-16H2,1-2H3,(H,23,25)
• InChI Key: JGOABJVMUFOCEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)CC2=CC=CC(=C2)C)N3CCOCC3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

N-(2-morpholino-2-(p-tolyl)ethyl)-2-(m-tolyl)acetamide, also known as MTMEA, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MTMEA is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Antifungal Applications

2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as potent antifungal agents effective against Candida and Aspergillus species. Further optimization led to compounds with broad antifungal activity and improved plasmatic stability, demonstrating in vivo efficacy in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized. These complexes exhibit significant antioxidant activity, as determined by in vitro assays, highlighting their potential in medicinal chemistry (Chkirate et al., 2019).

Analgesic Drug Development

Paracetamol, an important analgesic drug, has been cocrystallized with morpholine, forming a paracetamol–morpholine adduct. This study contributes to understanding how cocrystallization with cyclic N- and O-donor compounds can affect the properties of analgesic drugs (Oswald et al., 2002).

Chemoselective Acetylation in Drug Synthesis

The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, showcases the application of morpholine derivatives in facilitating drug synthesis. This process emphasizes the role of specific catalysts and reaction conditions in achieving desired drug precursors (Magadum & Yadav, 2018).

Development of Anticonvulsant Agents

Benzothiazole derivatives containing morpholino groups have been synthesized and characterized as promising anticonvulsant agents. This research contributes to the discovery of new therapeutic options for seizure disorders, highlighting the importance of structure-activity relationship studies (Amir et al., 2011).

Corrosion Inhibition

N-[morpholin-4-yl(phenyl)methyl]acetamide has demonstrated efficacy as a corrosion inhibitor for mild steel in hydrochloric acid medium, showing potential for industrial applications in protecting metals from corrosive environments (Nasser & Sathiq, 2016).